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Compound of Interest

Compound Name: 1,1-Diphenylhydrazine

Cat. No.: B1198277 Get Quote

A Note on the Reagent: These application notes detail the use of phenylhydrazine as a reagent

for the qualitative analysis of sugars. Extensive research has not revealed a standard protocol

or established application for the use of 1,1-diphenylhydrazine in similar qualitative sugar

analyses. The following information is based on the well-documented and widely used osazone

test with phenylhydrazine.

Introduction
The reaction of reducing sugars with phenylhydrazine to form characteristic crystalline

derivatives known as osazones is a classical method for the identification and differentiation of

carbohydrates. This method, commonly referred to as the osazone test, is a valuable tool in

qualitative analysis. Reducing sugars, which possess a free aldehyde or ketone functional

group, react with an excess of phenylhydrazine upon heating to form these distinctively shaped

crystals.[1] Non-reducing sugars, such as sucrose, will not form osazones unless they are first

hydrolyzed into their constituent monosaccharides.[2]

The shape of the osazone crystals and the time required for their formation are key parameters

used to distinguish between different reducing sugars. For instance, glucose and fructose,

despite their structural differences, form identical needle-shaped osazone crystals due to the

reaction involving the first and second carbon atoms of the sugar.[1]

Principle of the Reaction
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The formation of osazones is a multi-step process. Initially, the carbonyl group (aldehyde or

ketone) of the reducing sugar reacts with one molecule of phenylhydrazine to form a

phenylhydrazone.[1][3] In the presence of excess phenylhydrazine, the adjacent hydroxyl

group is oxidized, and a second molecule of phenylhydrazine is reduced. The resulting

carbonyl group then reacts with a third molecule of phenylhydrazine to form the final osazone,

which is a 1,2-diphenylhydrazone.[3]

Applications
Identification of Reducing Sugars: The osazone test is a reliable method to confirm the

presence of reducing sugars in a sample.[1]

Differentiation of Monosaccharides and Disaccharides: The characteristic crystal shapes and

formation times allow for the differentiation of various sugars.[4]

Purity Assessment: The formation of well-defined crystals can be indicative of the purity of a

sugar sample.

Educational Demonstrations: The test serves as an excellent practical example of

carbohydrate chemistry in academic laboratories.

Data Presentation: Osazone Formation and Crystal
Characteristics
The following table summarizes the expected observations for various common sugars when

subjected to the osazone test.
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Sugar Type
Time for Osazone
Formation
(approx.)

Crystal Shape

Glucose Aldohexose 4-5 minutes

Needle-shaped

(broomstick-like)

yellow crystals

Fructose Ketohexose ~2 minutes
Identical to glucose

(needle-shaped)

Galactose Aldohexose 15-19 minutes
Rhombic plate-shaped

yellow crystals

Mannose Aldohexose < 1 minute

Insoluble

phenylhydrazone

forms first

Lactose
Reducing

Disaccharide

30-35 minutes

(soluble in hot water)

Mushroom-shaped

(powder puff) yellow

crystals

Maltose
Reducing

Disaccharide
30-40 minutes

Star-shaped

(sunflower-like) yellow

crystals

Sucrose
Non-reducing

Disaccharide
No osazone formation -

Arabinose Aldopentose ~10 minutes

Needle-shaped

(dense ball-like

clusters)

Note: Times are approximate and can vary with experimental conditions.

Experimental Protocols
Preparation of Phenylhydrazine Reagent
Materials:
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Phenylhydrazine hydrochloride

Anhydrous sodium acetate

Glacial acetic acid

Distilled water

Beaker

Glass stirring rod

Procedure:

Weigh out 0.5 g of phenylhydrazine hydrochloride and 0.1 g of anhydrous sodium acetate.

Add these to a clean, dry test tube.

Add 10 drops of glacial acetic acid.[4]

Add 5 mL of the test solution (sugar solution) to this mixture.

Osazone Test Protocol
Materials:

Prepared phenylhydrazine reagent in test tubes with sugar solutions

Test tube holder

Boiling water bath

Microscope

Glass slides and coverslips

Dropper

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://vlab.amrita.edu/?sub=3&brch=63&sim=631&cnt=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the phenylhydrazine reagent with the sugar solution as described above.

Shake the test tube to ensure the contents are well mixed.

Place the test tube in a boiling water bath.[4]

Record the time of immersion and periodically observe the solution for the formation of a

yellow precipitate.

Heat the solution for a minimum of 30 minutes. If no precipitate forms, it indicates the

absence of a reducing sugar.

Once a precipitate is observed, note the time of formation.

Allow the test tube to cool slowly. Do not cool rapidly under tap water, as this will result in

poorly formed crystals.

Using a dropper, transfer a small amount of the precipitate onto a clean glass slide.

Cover with a coverslip and observe the crystals under a microscope.

Record the shape of the crystals and compare them with the known shapes for different

sugars (refer to the data table).

Protocol for Non-Reducing Sugars (e.g., Sucrose)
Non-reducing sugars require hydrolysis to break the glycosidic bond and release the

constituent monosaccharides, which can then react with phenylhydrazine.

Materials:

1% Sucrose solution

Dilute hydrochloric acid (HCl)

Sodium hydroxide (NaOH) solution

pH indicator paper
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All materials for the osazone test

Procedure:

Take 5 mL of the 1% sucrose solution in a test tube.

Add 1 mL of dilute HCl.

Heat the solution in a boiling water bath for 10-15 minutes to hydrolyze the sucrose into

glucose and fructose.

Cool the solution and neutralize it by adding NaOH solution dropwise until the pH is neutral

(check with pH paper).

Proceed with the osazone test protocol as described in section 2, using this hydrolyzed

solution as the test sample.

The expected result is the formation of needle-shaped osazone crystals, characteristic of

glucose and fructose.

Visualizations
Reaction Pathway of Osazone Formation
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Step 1: Phenylhydrazone Formation

Step 2: Oxidation of C-2

Step 3: Osazone Formation
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Phenylhydrazine

Intermediate CarbonylPhenylhydrazine Oxidation Aniline + NH3
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-H2O
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Click to download full resolution via product page

Caption: Reaction pathway for the formation of osazone from a reducing sugar.

Experimental Workflow for the Osazone Test
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Caption: Workflow for the qualitative analysis of sugars using the osazone test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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